Home / Products / Others

1-benzoyl-N-[(6-methoxypyridin-2-yl)methyl]piperidine-2-carboxamide

Name: 1-benzoyl-N-[(6-methoxypyridin-2-yl)methyl]piperidine-2-carboxamide
Brand: Smolecule
SKU: S7457965
Rating: 4.5 (5 reviews)

Catalog No.

S7457965

CAS No.

M.F

C20H23N3O3

M. Wt

353.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-benzoyl-N-[(6-methoxypyridin-2-yl)methyl]piperid...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Future Directions
12. Specification
13. Others

General Information

Product Name

1-benzoyl-N-[(6-methoxypyridin-2-yl)methyl]piperidine-2-carboxamide

IUPAC Name

1-benzoyl-N-[(6-methoxypyridin-2-yl)methyl]piperidine-2-carboxamide

Molecular Formula

C20H23N3O3

Molecular Weight

353.4 g/mol

InChI

InChI=1S/C20H23N3O3/c1-26-18-12-7-10-16(22-18)14-21-19(24)17-11-5-6-13-23(17)20(25)15-8-3-2-4-9-15/h2-4,7-10,12,17H,5-6,11,13-14H2,1H3,(H,21,24)

InChI Key

BZWOHAQANBTATB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=N1)CNC(=O)C2CCCCN2C(=O)C3=CC=CC=C3

BmPmP is an organic compound that belongs to the class of piperidines and is commonly used in scientific experiments due to its unique chemical properties. It is a white to off-white crystalline powder with a molecular formula of C21H25N3O2 and a molecular weight of 363.44 g/mol.

Physical and Chemical Properties

BmPmP has a melting point of 195-198°C and a boiling point of 595.7°C at 760 mmHg. It is slightly soluble in water, but soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). BmPmP is stable under normal laboratory conditions and is not affected by light, heat, or moisture.

Synthesis and Characterization

BmPmP can be synthesized using several methods, including the reaction of piperidine-2-carboxylic acid with 6-methoxy-2-picolylamine, followed by benzonitrile. The product can then be purified using thin-layer chromatography (TLC) and characterized using nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy.

Analytical Methods

Several analytical methods can be used to analyze BmPmP, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS). These methods can be used to determine the purity, concentration, and identity of BmPmP in various samples.

Biological Properties

BmPmP has been shown to exhibit various biological properties, including antioxidant, antifungal, and anticancer activities. It has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase, which is involved in the development of Alzheimer's disease.

Toxicity and Safety in Scientific Experiments

BmPmP has been found to have a low toxicity in various animal models, including mice and rats. However, the toxicity and safety of BmPmP in humans are still unknown and require further investigation.

Applications in Scientific Experiments

BmPmP has several applications in scientific experiments, including the development of new drugs and the study of enzymatic activity and protein-protein interactions. It has also been used as a fluorescent probe to detect the level of oxidative stress in cells.

Current State of Research

Research on BmPmP is ongoing, with several studies exploring its potential pharmacological properties and applications in various fields of research and industry.

Potential Implications in Various Fields of Research and Industry

BmPmP has potential implications in various fields of research and industry, including drug development, biotechnology, and environmental science. Its unique chemical properties and biological activities make it a promising candidate for future research and development.
Limitations:
One of the main limitations of BmPmP is its low solubility in water, which can limit its applications in some areas of research and industry. Its toxicity and safety in humans also need further investigation.

Future Directions

There are several future directions for research on BmPmP, including the development of new synthetic methods, the exploration of its pharmacological properties, and the study of its potential applications in biotechnology and environmental science. Other potential areas of research include the use of BmPmP as a therapeutic agent for various diseases and the development of new analytical methods for its detection and quantification.